
Application Notes and Protocols for Benzyl
Phenylacetate in Fragrance and Perfumery

Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl phenylacetate

Cat. No.: B085878 Get Quote

Abstract: This document provides detailed application notes and experimental protocols for the

use of benzyl phenylacetate (CAS No. 102-16-9) in fragrance and perfumery research.

Benzyl phenylacetate is a versatile aromatic ester valued for its rich, sweet, floral, and honey-

like scent profile.[1][2][3] It serves as a key component in a variety of fragrance applications,

from fine perfumery to functional products. These notes cover its olfactory characteristics,

applications, and stability, while the protocols offer standardized procedures for its evaluation

and use in experimental formulations.

Application Notes
Introduction to Benzyl Phenylacetate
Benzyl phenylacetate, an ester of benzyl alcohol and phenylacetic acid, is a fragrance

ingredient with a complex and tenacious scent.[4] Its olfactory profile is predominantly

characterized by sweet, floral notes of jasmine and rose, interwoven with a deep, warm honey

character and subtle cocoa or balsamic undertones.[1][5] Unlike the lighter, fruitier scent of

benzyl acetate, the additional phenyl group in benzyl phenylacetate gives it more density,

warmth, and superior longevity, making it an excellent middle-to-base note and fixative.[1] It is

found naturally in the champaca tree.[1]

Olfactory Profile and Applications
Benzyl phenylacetate is a versatile ingredient used across various fragrance sectors:
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Fine Fragrance: It is highly valued in opulent floral, gourmand, and oriental compositions.[1]

It adds a warm, sweet dimension to jasmine and rose accords and can create realistic honey

notes that are more complex than simple sweetness.[1] Its excellent blending properties help

to smooth the harsh edges of other raw materials.[1] Recommended usage levels in fine

fragrance are typically between 0.05% and 5%.[1][5]

Functional Perfumery (Personal & Home Care): Due to its stability and enduring fragrance, it

is a popular choice for scented personal care products like lotions, creams, and soaps.[2][4]

It is also used as a scenting agent in candles, air fresheners, and other household products

to impart a pleasant floral aroma.[2] Typical usage levels range from 0.02% to 0.50% in body

and home care products.[5]

Flavor Industry: It is also employed as a flavoring agent, particularly in confectionery, baked

goods, and beverages, where it contributes honey-like and fruity notes.[2][6][7]

Comparative Analysis: Benzyl Phenylacetate vs. Benzyl
Acetate
A key aspect of research is understanding the structural impact on scent. The difference

between benzyl phenylacetate and the more common benzyl acetate is profound.

Benzyl Acetate: Possesses a bright, thin, sweet-fruity jasmine character with pear and

banana nuances.[1][8] It functions primarily as a top-to-middle note, adding lift and

brightness.[1] Its tenacity is moderate.[8]

Benzyl Phenylacetate: Delivers a rich, dense, and enveloping honey-floral scent with cocoa

depth.[1] It serves as a middle-to-base note, providing warmth, sweetness, and fixation, with

a longevity of over 400 hours on a smelling strip.[1]

This distinction is crucial for formulators choosing an ingredient for either fresh, light effects

(benzyl acetate) or rich, gourmand depth and persistence (benzyl phenylacetate).[1]

Quantitative Data Summary
The physicochemical and olfactory properties of benzyl phenylacetate are summarized below

for easy reference.
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Property Value Source(s)

Chemical Identity

CAS Number 102-16-9 [2]

Chemical Formula C₁₅H₁₄O₂ [2][9]

Molecular Weight 226.27 g/mol [2][9]

Synonyms
Phenylmethyl phenylacetate,

Benzyl α-phenylacetate
[2]

Physical Properties

Appearance
Clear, colorless to pale yellow

liquid
[2][10]

Boiling Point 305-320 °C [2][9][10]

Density 1.087 - 1.1 g/cm³ [2][9]

Refractive Index (@ 20°C) 1.550 - 1.560 [9][10]

Flash Point > 90-93 °C [9][10][11]

Solubility
Soluble in alcohol; insoluble in

water
[7][10]

Olfactory Properties

Odor Description

Sweet, floral (jasmine, rose),

honey, with cocoa/balsamic

undertones

[1][3][5]

Longevity on Smelling Strip > 400 hours [1]

Recommended Use Level
0.05-1.00% (Fine Fragrance);

0.02-0.50% (Body/Home Care)
[5]

Regulatory & Safety

Regulatory Oversight EPA (TSCA), ECHA (REACH) [4]

RIFM Safety Assessment Not genotoxic; not a concern

for skin sensitization at current

[12]
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use levels

Allergen Declaration (EU) None (single molecule) [5]

Experimental Protocols
The following protocols provide standardized methodologies for the evaluation and application

of benzyl phenylacetate in a research setting.

Protocol 1: Quality Control - Purity and Identity
Verification by GC-MS
Objective: To verify the identity and determine the purity of a benzyl phenylacetate sample.

Materials:

Benzyl phenylacetate sample

High-purity solvent (e.g., ethanol or hexane)

Volumetric flasks and pipettes

Autosampler vials with caps

Gas Chromatograph-Mass Spectrometer (GC-MS) system

Methodology:

Sample Preparation: Prepare a 1% solution of benzyl phenylacetate in the chosen solvent.

For example, accurately weigh 10 mg of the sample and dissolve it in 1.0 mL of solvent in a

clean vial.

GC-MS Instrument Setup (Example Conditions):

Injector: Split mode (e.g., 50:1 split ratio), 250°C

Column: Standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm)
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Oven Program: Start at 100°C, hold for 1 minute. Ramp up to 280°C at a rate of

10°C/minute. Hold at 280°C for 5 minutes.

Carrier Gas: Helium, constant flow rate (e.g., 1.0 mL/min).

MS Detector: Electron Ionization (EI) mode at 70 eV. Scan range of 40-400 m/z.

Analysis: Inject 1 µL of the prepared sample into the GC-MS system.

Data Interpretation:

Identity Confirmation: Compare the resulting mass spectrum of the major peak with a

reference spectrum (e.g., from NIST or Wiley libraries) for benzyl phenylacetate. The

retention time should also be consistent with a known standard.

Purity Assessment: Calculate the peak area percentage of benzyl phenylacetate relative

to the total area of all detected peaks in the chromatogram. A purity of ≥98% is common

for fragrance-grade material.[6]

Protocol 2: Sensory Evaluation - Olfactory Profiling
Objective: To characterize the olfactory profile of benzyl phenylacetate over time.

Materials:

Benzyl phenylacetate

Odorless solvent (e.g., Diethyl Phthalate - DEP or Ethanol)

Standard paper smelling strips (blotters)

Graduated pipettes and beakers

A well-ventilated, odor-free evaluation space.[13]

Methodology:

Preparation of Dilutions: Prepare a 10% and a 1% solution of benzyl phenylacetate in the

chosen solvent to evaluate its character at different intensities.
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Blotter Dipping: Dip the smelling strips approximately 1 cm into the prepared solutions. Allow

the solvent to evaporate for about 30 seconds.

Sensory Panel Evaluation:

Assemble a panel of at least 3-5 trained or screened evaluators.

Present the coded blotters to the panelists in a controlled environment.[13]

Instruct panelists to evaluate the scent at specific time intervals:

Time 0 (Top Note): Immediately after solvent evaporation.

Time + 30 minutes (Heart Note): To assess the development of the core character.

Time + 4 hours (Base Note/Dry Down): To evaluate tenacity and late-stage character.

Time + 24 hours: To confirm longevity.

Data Collection: Panelists should record their impressions using a standardized fragrance

descriptor sheet, noting the intensity, character (e.g., floral, honey, sweet), and any changes

over time.

Protocol 3: Application Stability in a Lotion Base
Objective: To assess the olfactory stability and performance of benzyl phenylacetate in a

standard cosmetic emulsion.

Materials:

Benzyl phenylacetate

Unfragranced lotion base

Glass beakers and a stirrer

Storage containers (glass jars)

Incubators or ovens set to different temperatures (e.g., 4°C, 25°C, 40°C)
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Methodology:

Formulation: Create a batch of scented lotion by incorporating benzyl phenylacetate at a

concentration of 0.5% w/w into the unfragranced base. Ensure it is mixed thoroughly until

homogenous. Create a control sample of the unfragranced base.

Storage Conditions: Aliquot the scented lotion and the control into separate glass jars. Store

the samples under different conditions to simulate shelf-life:

Refrigerated (4°C)

Room Temperature (25°C)

Accelerated Aging (40°C)

Evaluation Schedule: Evaluate the samples olfactorily at baseline (Day 0) and then at regular

intervals (e.g., Week 1, Week 4, Week 8, Week 12).

Assessment:

A sensory panel should smell the samples directly from the jars and after application on

the skin.

Compare the scent of the aged samples to the baseline sample stored at 4°C.

Note any changes in odor profile, intensity, or the appearance of off-notes, which could

indicate degradation or interaction with the base.

Also, observe the physical stability of the lotion (e.g., color change, separation).

Visualizations (Diagrams)
The following diagrams illustrate key workflows and relationships relevant to perfumery

research.
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Caption: Experimental workflow for evaluating a fragrance ingredient.
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Intrinsic Properties
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Caption: Logical relationships of Benzyl Phenylacetate's properties.
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Caption: Workflow for a Triangle Test sensory discrimination protocol.

Safety and Handling
Regulatory Status: Benzyl phenylacetate is regulated under frameworks like TSCA in the

United States and REACH in Europe.[4] Researchers should ensure compliance with all

local and international guidelines.

Health and Safety: A safety assessment by the Research Institute for Fragrance Materials

(RIFM) concluded that benzyl phenylacetate is not genotoxic.[12] It is also not considered a

concern for skin sensitization under current declared levels of use.[12] However, as with all

chemical raw materials, good laboratory practices should be followed.

Handling:
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Use appropriate personal protective equipment (PPE), including gloves and safety

glasses.[4]

Handle in a well-ventilated area.

Store in a cool, dry place away from direct light and heat in a tightly sealed container.[5]

[11] The recommended shelf life is typically 24-36 months when stored properly.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b085878#use-of-benzyl-phenylacetate-in-
fragrance-and-perfumery-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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